Cas no 1710471-87-6 (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde)
4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde
- Pyrazolo[1,5-a]pyrazine-3-carboxaldehyde, 4-methoxy-2-phenyl-
-
- Inchi: 1S/C14H11N3O2/c1-19-14-13-11(9-18)12(10-5-3-2-4-6-10)16-17(13)8-7-15-14/h2-9H,1H3
- InChI Key: FSKGELZLIQGLBO-UHFFFAOYSA-N
- SMILES: C12=C(C=O)C(C3=CC=CC=C3)=NN1C=CN=C2OC
4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510281-1g |
4-Methoxy-2-phenylpyrazolo[1,5-a]pyrazine-3-carbaldehyde |
1710471-87-6 | 98% | 1g |
$*** | 2023-03-30 |
4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde
Research Brief on 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde (CAS: 1710471-87-6)
4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde (CAS: 1710471-87-6) is a pyrazolo[1,5-a]pyrazine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This compound belongs to a class of heterocyclic compounds known for their broad biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both methoxy and aldehyde functional groups in its structure makes it a valuable scaffold for further chemical modifications aimed at developing novel therapeutic agents.
Recent studies have focused on the synthesis and characterization of 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde, exploring its reactivity and potential applications in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related signaling pathways. The compound's ability to undergo condensation reactions with various nucleophiles has been leveraged to generate libraries of derivatives with enhanced pharmacological properties.
In addition to its synthetic utility, 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it exhibits moderate inhibitory activity against certain cancer cell lines, possibly due to its interaction with cellular redox systems. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its therapeutic potential. Researchers are also exploring its use in combination therapies, where it may synergize with existing drugs to improve efficacy and reduce resistance.
The compound's physicochemical properties, including solubility and stability, have been characterized to facilitate its application in drug formulation. Computational modeling studies have provided insights into its molecular interactions with biological targets, aiding in the rational design of more potent analogs. Despite these advances, challenges remain in scaling up its synthesis and ensuring its compatibility with large-scale pharmaceutical production.
In conclusion, 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde represents a promising candidate for further development in drug discovery. Its unique chemical structure and versatile reactivity offer numerous opportunities for creating novel therapeutic agents. Ongoing research aims to expand its applications, optimize its biological activity, and address the challenges associated with its production and formulation. Future studies will likely focus on in vivo evaluations and clinical translation to fully realize its potential in addressing unmet medical needs.
1710471-87-6 (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)